Cas no 28525-62-4 (6-(propan-2-yl)oxan-2-one)

• Product Name: 6-(propan-2-yl)oxan-2-one
• CAS No: 28525-62-4
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 5839512
• PubChem ID: 15632339
• Update Time: 2024-03-01

6-(propan-2-yl)oxan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, tetrahydro-6-(1-methylethyl)-
• 6-(methylethyl)-3,4,5,6-tetrahydropyran-2-one
• 28525-62-4
• 6-propan-2-yloxan-2-one
• 6-(propan-2-yl)oxan-2-one
• 6-Isopropyltetrahydro-2H-pyran-2-one
• EN300-1666559
• SCHEMBL5585129
• Tetrahydro-6-isopropyl-2H-pyran-2-one

• Inchi： 1S/C8H14O2/c1-6(2)7-4-3-5-8(9)10-7/h6-7H,3-5H2,1-2H3
• InChI Key： RLTHFZWNJMIBRY-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C(C)C)CCC1

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.973±0.06 g/cm3(Predicted)
• Boiling Point: 110-112 °C(Press: 12 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones